Cas no 1874-22-2 (3-(5-Nitrofuran-2-yl)acrylaldehyde)

3-(5-Nitrofuran-2-yl)acrylaldehyde structure
1874-22-2 structure
Product Name:3-(5-Nitrofuran-2-yl)acrylaldehyde
CAS No:1874-22-2
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD00009762
CID:42113
PubChem ID:5462962
Update Time:2025-04-18

3-(5-Nitrofuran-2-yl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Nitrofuran-2-yl)acrylaldehyde
    • 3-(5-Nitro-2-furyl)-2-propenal
    • 5-Nitrofuran-2-acrylaldehyde
    • 2-Furanacrolein,5-nitro
    • 2-NITROFURYL ACROLEIN
    • 2-Nitrofuryl-acroleine
    • 5-nitro-2-furanacrolei
    • 5-NITRO-2-FURANACROLEIN
    • 5-Nitro-2-furylacrolein
    • 5-nitrofuryl-2-acrolein
    • 2-Furanacrolein, 5-nitro-
    • 3-(5-NITRO-2-FURYL)ACROLEIN
    • 2-(5-NITRO-2-FURYL)ACROLEIN
    • 52661-56-0
    • 3-(5-nitrofuran-2-yl)prop-2-enal
    • AMY7195
    • NS00046615
    • A870937
    • 2-Propenal, 3-(5-nitro-2-furanyl)-
    • (E)-3-(5-Nitro-2-furyl)acrylaldehyde
    • MFCD00009762
    • 4-17-00-04700 (Beilstein Handbook Reference)
    • (2E)-3-(5-nitrofuran-2-yl)prop-2-enal
    • 1874-22-2
    • CCA66156
    • AKOS005131446
    • J-517869
    • EINECS 258-078-9
    • EN300-7406673
    • DTXSID101031099
    • EINECS 217-499-8
    • CCRIS 1541
    • EN300-1855745
    • CS-0158506
    • (E)-3-(5-nitrofuran-2-yl)prop-2-enal
    • DXWCZMGIIFEEPU-OWOJBTEDSA-N
    • (E)?-?3-?(5-?Nitrofuran-?2-?yl)?acrylaldehyde
    • Z1255395044
    • D70748
    • CHEMBL164282
    • (E)-3-(5-nitro-furan-2-yl)-acrylaldehyde
    • (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
    • STR05391
    • A813150
    • (E)-3-(5-nitro-2-furyl)prop-2-enal
    • BRN 0005494
    • BBL023121
    • STL284487
    • DB-247222
    • (2E)-3-(5-Nitro-2-furanyl)-2-propenal; (2E)-3-(5-nitro-2-furanyl)-2-propenal; (E)-3-(5-Nitro-2-furyl)acrolein; trans-3-(5-Nitro-2-furyl)acrolein;
    • trans-3-(5-Nitro-2-furyl)acrolein
    • 217-499-8
    • DTXCID70911018
    • 258-078-9
    • MDL： MFCD00009762
    • Inchi： 1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+
    • InChI Key： DXWCZMGIIFEEPU-OWOJBTEDSA-N
    • SMILES： O1C(=CC=C1/C=C/C=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.02200
  • Monoisotopic Mass: 167.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.5216 (rough estimate)
  • Melting Point: 117°C
  • Boiling Point: 295.67°C (rough estimate)
  • Refractive Index: 1.6280 (estimate)
  • PSA: 76.03000
  • LogP: 1.92310
  • Solubility: Not determined

3-(5-Nitrofuran-2-yl)acrylaldehyde Security Information

3-(5-Nitrofuran-2-yl)acrylaldehyde Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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3-(5-Nitrofuran-2-yl)acrylaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1874-22-2)3-(5-Nitrofuran-2-yl)acrylaldehyde
Order Number:A813150
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):533.0/195.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1874-22-2)3-(5-Nitrofuran-2-yl)acrylaldehyde
A813150
Purity:99%/99%
Quantity:1g/250mg
Price ($):533.0/195.0
Email